Cas no 896008-14-3 (6-{(5-cyclopropaneamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-propylpentanoate)

• Product Name: 6-{(5-cyclopropaneamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-propylpentanoate
• CAS No: 896008-14-3
• MF: C₂₀H₂₅N₃O₅S₂
• MW: 451.559602499008
• CID: 6486149
• Update Time: 2025-10-21

6-{(5-cyclopropaneamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-propylpentanoate Chemical and Physical Properties

Names and Identifiers

• 6-{(5-cyclopropaneamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-propylpentanoate
• [6-[[5-(cyclopropanecarbonylamino)-1,3,4-thiadiazol-2-yl]sulfanylmethyl]-4-oxopyran-3-yl] 2-propylpentanoate

• Inchi： 1S/C20H25N3O5S2/c1-3-5-13(6-4-2)18(26)28-16-10-27-14(9-15(16)24)11-29-20-23-22-19(30-20)21-17(25)12-7-8-12/h9-10,12-13H,3-8,11H2,1-2H3,(H,21,22,25)
• InChI Key： LOCCDLSNAIIADN-UHFFFAOYSA-N
• SMILES： C(OC1C(=O)C=C(CSC2=NN=C(NC(C3CC3)=O)S2)OC=1)(=O)C(CCC)CCC

Additional information on 6-{(5-cyclopropaneamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-propylpentanoate

Comprehensive Analysis of 6-{(5-cyclopropaneamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-propylpentanoate (CAS No. 896008-14-3)

The compound 6-{(5-cyclopropaneamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-propylpentanoate, identified by its CAS No. 896008-14-3, represents a sophisticated synthetic molecule with significant potential in pharmaceutical and biochemical research. Its intricate structure combines a 1,3,4-thiadiazole core with a pyran-4-one moiety, linked via a sulfanylmethyl bridge and esterified with 2-propylpentanoic acid. This unique architecture has garnered attention for its possible applications in drug discovery, particularly in targeting enzyme modulation and metabolic pathways.

Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of such hybrid molecules. Researchers are increasingly focusing on multi-target therapeutics, where compounds like 6-{(5-cyclopropaneamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-propylpentanoate could play a pivotal role due to their ability to interact with multiple biological targets simultaneously. The cyclopropaneamido group, in particular, is known for enhancing metabolic stability, a critical factor in oral bioavailability optimization—a hot topic in pharmacokinetics discussions.

From a synthetic chemistry perspective, the thiadiazole ring system is renowned for its hydrogen-bonding capacity and electron-withdrawing properties, making it a valuable scaffold in medicinal chemistry. The ester linkage to 2-propylpentanoate introduces lipophilicity, which is crucial for cell membrane permeability—a frequently searched term in drug delivery forums. This balance between polar and non-polar features aligns with current fragment-based drug design strategies, where molecular "pieces" are optimized for specific interactions.

The pyran-4-one component contributes to the compound's potential bioactivity spectrum, as similar structures have demonstrated anti-inflammatory and antioxidant properties in preclinical studies. These characteristics resonate with growing public interest in nutraceuticals and functional foods, though rigorous clinical validation would be required for any therapeutic claims. The sulfanylmethyl linker, meanwhile, offers synthetic flexibility for further derivatization—a key consideration in structure-activity relationship (SAR) studies.

Analytical challenges associated with CAS No. 896008-14-3 include its chromatographic separation and mass spectrometric characterization, given the compound's moderate polarity and multiple functional groups. Advanced techniques like UHPLC-MS/MS (a trending search term in analytical chemistry circles) would be essential for purity assessment and metabolic studies. The compound's stability under physiological conditions remains an active area of investigation, particularly regarding hydrolytic susceptibility of the ester bond—a common query in prodrug design discussions.

In the context of green chemistry initiatives, synthetic routes to 6-{(5-cyclopropaneamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-propylpentanoate would benefit from catalytic methods and atom-economical transformations, aligning with industry demands for sustainable pharmaceutical manufacturing. The thiadiazole formation, typically requiring hydrazine derivatives, presents opportunities for alternative cyclization strategies—a subject of numerous recent patent applications.

From a computational perspective, molecular docking studies could explore potential interactions with biological targets such as kinases or G-protein-coupled receptors, given the compound's structural features. The AI in drug discovery community frequently discusses such in silico screening approaches, which can prioritize experimental validation efforts. The logP calculation (a commonly searched parameter) for this molecule would be particularly interesting, balancing the lipophilic pentanoate with the more polar thiadiazole-pyran system.

Quality control protocols for 896008-14-3 would necessitate comprehensive spectroscopic characterization, including NMR (particularly 1H-13C HSQC for the crowded aromatic region) and IR spectroscopy to confirm the ester carbonyl and amide functionalities. These analytical considerations are crucial for pharmaceutical reference standards preparation—another area of growing commercial interest.

The intellectual property landscape surrounding 6-{(5-cyclopropaneamido-1,3,4-thiadiazol-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 2-propylpentanoate merits examination, as similar heterocyclic hybrids have appeared in recent drug patent filings. Strategic molecular modifications could generate novel derivatives with improved target selectivity—a major focus in precision medicine development. The compound's potential as a chemical probe for biological pathway elucidation also aligns with current chemical biology research trends.

In conclusion, CAS No. 896008-14-3 exemplifies the innovation at the intersection of medicinal chemistry and drug design. Its multifaceted structure offers numerous avenues for exploration in both academic and industrial settings, particularly in the context of multi-target drug development and therapeutic agent optimization. As research methodologies advance—especially in AI-assisted molecular design and high-throughput screening—compounds with such strategic architectures will likely play increasingly important roles in addressing unmet medical needs.